4-(2-aminoethyl)pyridin-2(1H)-one hydrobromide

• CAS No.: 1401462-04-1
• Molecular Formula: C7H11BrN2O
• Molecular Weight: 219.08 g/mol
• IUPAC Name: 4-(2-aminoethyl)-1H-pyridin-2-one;hydrobromide
• InChI: InChI=1S/C7H10N2O.BrH/c8-3-1-6-2-4-9-7(10)5-6;/h2,4-5H,1,3,8H2,(H,9,10);1H
• InChI Key: GQXVCRRWXHYWIR-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC(=O)C=C1CCN.Br

Description

4-(2-aminoethyl)pyridin-2(1H)-one hydrobromide is a useful research compound. Its molecular formula is C7H11BrN2O and its molecular weight is 219.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(2-methoxypyridin-4-yl)ethanamine hydrochloride (0.8 g, 4.23 mmol) was dissolved in 45% HBr (7 mL) and HOAc (7 mL). The mixture was heated to reflux for 4 hours and then the solvent was removed under reduce pressure. The residue was washed with THF (20 mL) and dried to give 4-(2-aminoethyl)pyridin-2(1H)-one hydrobromide (0.8 g 86%) as a grey solid. LC-MS: 139 [M+H]+, tR=0.28 min.